N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-3,4-dimethylbenzamide
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Description
N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-3,4-dimethylbenzamide is a useful research compound. Its molecular formula is C19H21N5O2 and its molecular weight is 351.41. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
N-(1-(4,5-Dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-3,4-dimethylbenzamide and its derivatives have been explored for their potential anticancer activities. For instance, pyrazolo[3,4-d]pyrimidin-4-ones, synthesized through reactions involving similar chemical structures, have shown antitumor activity against MCF-7 human breast adenocarcinoma cell lines. Among these compounds, 3,6-dimethyl-5-(4-nitrobenzylideneamino)-1-phenyl-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one exhibited significant inhibitory activity, indicating the potential of these compounds in cancer treatment (Abdellatif et al., 2014).
Antibacterial and Antimicrobial Properties
Compounds structurally related to this compound have been investigated for their antibacterial and antimicrobial properties. For example, pyrimidine linked pyrazole heterocyclics have demonstrated effectiveness against Pseudococcidae insects and various microorganisms, indicating their potential as antibacterial and antimicrobial agents (Deohate & Palaspagar, 2020).
Antiviral Evaluation
Derivatives of this compound have been synthesized for antiviral evaluation. For instance, pyrazolo[4′,3′:5,6]pyrano[2,3‐d]pyrimidine derivatives were prepared and tested against Herpes Simplex Virus type-1 (HSV-1), showcasing the potential use of these compounds in antiviral therapies (Shamroukh et al., 2007).
Anti-Inflammatory and Analgesic Activities
Research has also extended to the anti-inflammatory and analgesic activities of compounds with similar structures. Microwave-assisted synthesis of novel pyrazolone derivatives attached to a pyrimidine moiety has led to the discovery of compounds with significant anti-inflammatory, analgesic, and antipyretic activities, highlighting the diverse therapeutic potential of these chemical structures (Antre et al., 2011).
Translocator Protein 18 kDa (TSPO) Ligands
Novel pyrazolo[1,5-a]pyrimidines related to these compounds have been synthesized and evaluated as ligands for the translocator protein 18 kDa (TSPO), recognized as an early biomarker of neuroinflammatory processes. This research opens up possibilities for using these compounds in neuroinflammation PET imaging, contributing to the diagnosis and study of neuroinflammatory conditions (Damont et al., 2015).
properties
IUPAC Name |
N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-3,4-dimethylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O2/c1-10-6-7-15(8-11(10)2)18(26)21-16-9-12(3)23-24(16)19-20-14(5)13(4)17(25)22-19/h6-9H,1-5H3,(H,21,26)(H,20,22,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNUBLTHTDVTQFA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC(=NN2C3=NC(=C(C(=O)N3)C)C)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.